Cas no 2770494-67-0 ((9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate
• CAS No: 2770494-67-0
• MF: C₂₂H₁₆N₂O₅
• MW: 388.372845649719
• CID: 6071085
• PubChem ID: 165992574
• Update Time: 2025-07-24

(9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770494-67-0
• (9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate
• EN300-37396809

• Inchi： 1S/C22H16N2O5/c25-12-18-20(10-5-11-21(18)24(27)28)23-22(26)29-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-12,19H,13H2,(H,23,26)
• InChI Key： HSMPJLSFDNPZCO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1C=O)[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 388.10592162g/mol
• Monoisotopic Mass: 388.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 101Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate

Recent Advances in the Application of (9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate (CAS: 2770494-67-0) in Chemical Biology and Pharmaceutical Research

The compound (9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate (CAS: 2770494-67-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyl (Fmoc) protecting group and nitro-formyl functionalities, has demonstrated versatile applications in peptide synthesis, drug discovery, and targeted protein modification. Recent studies highlight its role as a key intermediate in the development of novel therapeutics and biochemical probes.

One of the most notable applications of (9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate is its use in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amino acids, enabling the stepwise assembly of peptide chains. Recent advancements have optimized its deprotection conditions, improving yield and purity in complex peptide syntheses. Additionally, the nitro-formyl moiety has been exploited for site-specific protein labeling, facilitating the study of protein-protein interactions and post-translational modifications.

In drug discovery, this compound has been employed as a scaffold for the design of small-molecule inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in generating covalent inhibitors that selectively modify active-site residues, offering potential therapeutic avenues for cancer and inflammatory diseases. The unique reactivity of the formyl and nitro groups allows for selective conjugation with nucleophilic amino acids, enhancing target specificity.

Furthermore, (9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate has shown promise in chemical biology as a tool for protein engineering. Researchers have utilized its bifunctional properties to create crosslinking agents that stabilize protein complexes for structural analysis. A recent preprint on bioRxiv detailed its application in cryo-EM studies, where it facilitated the capture of transient protein interactions with high resolution. This innovation addresses longstanding challenges in structural biology, particularly for dynamic or low-abundance protein assemblies.

Despite its potential, challenges remain in the large-scale production and stability of this compound. Recent efforts have focused on developing more efficient synthetic routes and stabilizing formulations to mitigate degradation during storage. Collaborative research between academia and industry aims to address these limitations, with preliminary results indicating improved scalability through flow chemistry techniques.

In conclusion, (9H-fluoren-9-yl)methyl N-(2-formyl-3-nitrophenyl)carbamate (CAS: 2770494-67-0) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug discovery, and protein engineering, with ongoing innovations expanding its utility. Future research directions may explore its potential in targeted drug delivery systems and as a platform for developing next-generation bioconjugation strategies.